Cas no 128016-39-7 (Acetic acid, [[5-(dodecylthio)-1,3,4-thiadiazol-2-yl]thio]-)

• Product Name: Acetic acid, [[5-(dodecylthio)-1,3,4-thiadiazol-2-yl]thio]-
• CAS No: 128016-39-7
• MF: C₁₆H₂₈N₂O₂S₃
• MW: 376.600720405579
• CID: 3702900
• PubChem ID: 3770226
• Update Time: 2025-04-22

Acetic acid, [[5-(dodecylthio)-1,3,4-thiadiazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[5-(dodecylthio)-1,3,4-thiadiazol-2-yl]thio]-
• Acetic acid, 2-[[5-(dodecylthio)-1,3,4-thiadiazol-2-yl]thio]-
• 2-[(5-dodecylsulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid
• 128016-39-7
• 2-{[5-(Dodecylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetic acid
• AE-018/31857014
• {[5-(dodecylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}acetic acid

• Inchi： 1S/C16H28N2O2S3/c1-2-3-4-5-6-7-8-9-10-11-12-21-15-17-18-16(23-15)22-13-14(19)20/h2-13H2,1H3,(H,19,20)
• InChI Key： JZWIQDFXEKUQHB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=NN=C(SCCCCCCCCCCCC)S1

Computed Properties

• Exact Mass: 376.13129166Da
• Monoisotopic Mass: 376.13129166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 142Ų